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Compound of Interest

4-Carbethoxyhexafluorobutyryl
Compound Name:

chloride
CAS No.: 18381-53-8
Cat. No.: B098482
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Carbethoxyhexafluorobutyryl chloride, also known by its IUPAC name ethyl 5-chloro-
2,2,3,3,4,4-hexafluoro-5-oxopentanoate, is a fluorinated bifunctional chemical reagent. It
incorporates both a reactive acyl chloride and an ethyl ester functionality, making it a valuable
tool in organic synthesis. The presence of a hexafluorinated carbon chain significantly
influences its chemical properties, enhancing the electrophilicity of the acyl chloride and
conferring unique properties to its derivatives. This guide provides a comprehensive overview
of its synthesis, chemical properties, and applications, with a focus on its utility in analytical and
synthetic chemistry.

Chemical and Physical Properties

4-Carbethoxyhexafluorobutyryl chloride is a clear, colorless liquid at room temperature. Its
key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 18381-53-8 [1][2]
Molecular Formula C7HsCIF60s [3]
Molecular Weight 286.56 g/mol [3]
Boiling Point 159-160 °C [4]
Density 1.47 g/cm3 [4]
Refractive Index 1.359 [4]
Purity (Typical) >97% [2]
Synonyms Ethyll hexafluoroglutaryl 2]
chloride, 4-CB
Synthesis

While a specific, peer-reviewed synthesis protocol for 4-Carbethoxyhexafluorobutyryl
chloride is not readily available in the searched literature, a plausible and efficient method can
be derived from the synthesis of its close analog, hexafluoroglutaryl chloride. The proposed
synthesis involves the conversion of the corresponding carboxylic acid (mono-ethyl
hexafluoroglutarate) to the acyl chloride.

Proposed Experimental Protocol: Synthesis from Mono-
ethyl Hexafluoroglutarate

This protocol is based on the established synthesis of hexafluoroglutaryl chloride from
hexafluoroglutaric acid.

Reaction Scheme:
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HOOC-(CF2)3-COOEt
(Mono-ethyl hexafluoroglutarate)

Chlorination

SOCI2 or (COCI)2 > CIOC-(CF2)3-COOEt
(Chlorinating Agent) (4-Carbethoxyhexafluorobutyryl chloride)
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Alcohol Sample

Liquid-Liquid Extraction
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Add 4-CB and Base

:

GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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